2-bromo-5-(trifluoromethoxy)benzoic Acid
Overview
Description
Synthesis Analysis
The synthesis of brominated benzoic acid derivatives is a topic of interest in several papers. For instance, the synthesis of tris(5-bromo-2-methoxyphenyl)bismuth bis(bromodifluoroacetate) is achieved through the interaction of tris(5-bromo-2-methoxyphenyl)bismuth with bromodifluoroacetic acid, using hydrogen peroxide as an oxidant, yielding an 80% return after recrystallization . Another paper describes the preparation of 5-bromo-2-chloro-4-(methoxycarbonyl)benzoic acid from dimethyl terephthalate through a multi-step process including nitration, hydrolysis, hydrogenation, esterification, bromination, and diazotization, with a total yield of 24% . These methods could potentially be adapted for the synthesis of 2-bromo-5-(trifluoromethoxy)benzoic acid by altering the substituents and reaction conditions.
Molecular Structure Analysis
The molecular structure of brominated benzoic acid derivatives is characterized by various techniques such as IR spectroscopy and X-ray diffraction analysis. For example, the bismuth atom in tris(5-bromo-2-methoxyphenyl)bismuth bis(bromodifluoroacetate) exhibits distorted trigonal-bipyramidal coordination, with significant bond lengths and angles detailed in the study . Similarly, the crystal structures of methyl 4-bromo-2-(methoxymethoxy)benzoate and 4-bromo-3-(methoxymethoxy)benzoic acid are compared, revealing two-dimensional architectures formed by hydrogen bonds and other interactions . These structural insights are valuable for understanding the potential geometry and bonding in 2-bromo-5-(trifluoromethoxy)benzoic acid.
Chemical Reactions Analysis
The papers provide examples of chemical reactions involving brominated benzoic acid derivatives. For instance, the synthesis of 1-Bromo-3,5-bis(trifluoromethyl)benzene involves treatment with N,N'-dibromo-5,5-dimethylhydantoin in acidic media, followed by reactions with organometallic intermediates . Another study discusses the reactivity of brominated benzylidenefluorenes with bromine, leading to various dibrominated and tribrominated products . These reactions highlight the reactivity of bromine in different positions on the benzene ring, which is relevant for understanding the chemical behavior of 2-bromo-5-(trifluoromethoxy)benzoic acid.
Physical and Chemical Properties Analysis
The physical and chemical properties of brominated benzoic acid derivatives can be inferred from the studies. For example, the solvate form of tris(5-bromo-2-methoxyphenyl)bismuth bisbenzenesulfonate is synthesized and characterized, providing information on solubility and molecular interactions . The crystallographic data from these studies offer insights into the potential properties of 2-bromo-5-(trifluoromethoxy)benzoic acid, such as solubility, melting point, and molecular interactions, which are important for its practical applications.
Scientific Research Applications
Chemical Synthesis and Characterization
2-bromo-5-(trifluoromethoxy)benzoic acid is involved in the synthesis of various organic compounds. For instance, it is used in generating phenyllithium intermediates, which are crucial for the formation of naphthalenes and other complex organic structures. The molecule's ability to undergo transformations under different conditions is a key aspect of its application in organic synthesis (Schlosser & Castagnetti, 2001).
Larvicidal Activity
Research has shown that derivatives of 2-bromo-5-(trifluoromethoxy)benzoic acid exhibit larvicidal activity. Specifically, certain oxadiazole analogues synthesized from this compound have demonstrated effectiveness against mosquito larvae, indicating potential applications in vector control and public health (Santhanalakshmi et al., 2022).
Biological Activity Studies
The compound has been used as a building block in the synthesis of various metal complexes with potential biological activities. For example, a study explored its role in forming a Cd(II) coordinate complex, which was then evaluated for antifungal and antibacterial activities (Jaber et al., 2021).
Pharmaceutical Manufacturing
In pharmaceutical research, derivatives of 2-bromo-5-(trifluoromethoxy)benzoic acid serve as intermediates in the manufacture of therapeutic agents, such as SGLT2 inhibitors used in diabetes therapy. The compound's role in the efficient and scalable production of these inhibitors highlights its importance in the pharmaceutical industry (Zhang et al., 2022).
Safety and Hazards
Mechanism of Action
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-bromo-5-(trifluoromethoxy)benzoic acid . Factors such as pH, temperature, and the presence of other molecules can affect the compound’s solubility, stability, and reactivity. Additionally, individual factors like age, sex, health status, and genetic makeup can also influence the compound’s pharmacokinetics and pharmacodynamics.
properties
IUPAC Name |
2-bromo-5-(trifluoromethoxy)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrF3O3/c9-6-2-1-4(15-8(10,11)12)3-5(6)7(13)14/h1-3H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QIUVPBVZKOVBSY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1OC(F)(F)F)C(=O)O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrF3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40382574 |
Source
|
| Record name | 2-bromo-5-(trifluoromethoxy)benzoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40382574 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
403646-48-0 |
Source
|
| Record name | 2-Bromo-5-(trifluoromethoxy)benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=403646-48-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-bromo-5-(trifluoromethoxy)benzoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40382574 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Bromo-5-(trifluoromethoxy)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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